Cas no 5049-47-8 (1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrole)

• Product Name: 1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrole
• CAS No: 5049-47-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1113204
• PubChem ID: 2378281
• Update Time: 2025-10-18

1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(2-furanylmethyl)-2,5-dimethyl-1H-Pyrrole
• Enamine_004916
• SCHEMBL11279599
• Z55669079
• 1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrole
• AKOS000101334
• 1-(furan-2-ylmethyl)-2,5-dimethylpyrrole
• 5049-47-8
• EN300-16406
• F3284-7963
• 1-[(furan-2-yl)methyl]-2,5-dimethyl-1H-pyrrole
• G35059
• HMS1407P10

• Inchi： 1S/C11H13NO/c1-9-5-6-10(2)12(9)8-11-4-3-7-13-11/h3-7H,8H2,1-2H3
• InChI Key： GHUVRTIRHVRLRU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1C(C)=CC=C1C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 18.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrole

1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrole: A Comprehensive Overview

1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrole, also known by its CAS number CAS No 5049-47-8, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of pyrroles, which are five-membered aromatic heterocycles containing one nitrogen atom. The presence of a furan substituent at the 2-position of the pyrrole ring adds complexity to its structure and enhances its reactivity in various chemical reactions.

The molecular formula of this compound is C₁₀H₁₃N, with a molecular weight of approximately 149.2 g/mol. Its structure consists of a pyrrole ring substituted with two methyl groups at the 2 and 5 positions, as well as a furan-methyl group at the 1 position. This substitution pattern imparts unique electronic properties to the molecule, making it highly versatile in different chemical environments.

Recent studies have highlighted the potential of 1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrole in various fields, including pharmaceuticals, agrochemicals, and materials science. For instance, researchers have explored its role as a building block in the synthesis of bioactive compounds with potential anticancer and antimicrobial activities. The furan moiety in the molecule is particularly interesting due to its ability to engage in hydrogen bonding and π–π interactions, which are crucial for molecular recognition and drug design.

In terms of synthesis, several methods have been reported for the preparation of this compound. One common approach involves the reaction of furan derivatives with pyrrole precursors under specific conditions to form the desired product. The use of transition metal catalysts has also been explored to enhance reaction efficiency and selectivity.

The physical properties of CAS No 5049-47-8 make it suitable for various applications. For example, its solubility in organic solvents allows it to be used as an intermediate in organic synthesis reactions. Additionally, its thermal stability has been studied extensively, making it a candidate for high-temperature applications in materials science.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound more accurately. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and reactivity trends, which are essential for designing new chemical reactions involving this compound.

In conclusion, 1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrole is a valuable compound with a wide range of applications across different scientific disciplines. Its unique structure and reactivity continue to attract the attention of researchers worldwide, driving innovation in areas such as drug discovery and materials development.